![molecular formula C11H13NO3 B8276562 ethyl 3-ethyl-4H-furo[3,2-b]pyrrole-5-carboxylate](/img/structure/B8276562.png)
ethyl 3-ethyl-4H-furo[3,2-b]pyrrole-5-carboxylate
Cat. No. B8276562
M. Wt: 207.23 g/mol
InChI Key: MXGZRIGYSQKECK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07884124B2
Procedure details
A solution of ethyl 3-vinyl-4H-furo[3,2-b]pyrrole-5-carboxylate (105 mg, 0.51 mmol) in EtOAc (8 mL) in a 40-mL scintillation vial was treated with 10% Pd/C (˜15 mg) and a balloon of H2. The system was evacuated and refilled three times with H2 before hydrogenating at rt for 6 h. The catalyst was removed by filtration over Celite® and the filtrate was concentrated. The crude product was purified by flash chromatography (0-10% EtOAc/heptane) to give ethyl 3-ethyl-4H-furo[3,2-b]pyrrole-5-carboxylate (96 mg, 91%). 1H NMR (400 MHz, CDCl3) δ ppm 1.30 (t, J=7.54 Hz, 3H), 1.36-1.42 (m, 3H), 2.57-2.64 (m, 2H), 4.33-4.40 (m, 2H), 6.76 (d, J=1.66 Hz, 1H), 7.31 (t, J=1.12 Hz, 1H); LCMS-MS (ESI+) 207.83 (M+H).
Name
ethyl 3-vinyl-4H-furo[3,2-b]pyrrole-5-carboxylate
Quantity
105 mg
Type
reactant
Reaction Step One
Yield
91%
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[C:7]2[NH:8][C:9]([C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:10][C:6]=2[O:5][CH:4]=1)=[CH2:2]>CCOC(C)=O.[Pd]>[CH2:1]([C:3]1[C:7]2[NH:8][C:9]([C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:10][C:6]=2[O:5][CH:4]=1)[CH3:2]
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The system was evacuated
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ADDITION
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Type
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ADDITION
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Details
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refilled three times with H2 before hydrogenating at rt for 6 h
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration over Celite®
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography (0-10% EtOAc/heptane)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)C1=COC2=C1NC(=C2)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 96 mg | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
